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Cat. No.: B3426370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The development of chiral catalysts for asymmetric synthesis is a cornerstone of modern

organic chemistry, enabling the selective production of single enantiomers of chiral molecules.

This is of paramount importance in the pharmaceutical industry, where the therapeutic activity

and toxicological profile of a drug are often dictated by its stereochemistry. Among the

privileged chiral ligands developed for transition metal catalysis, (R,R)-NORPHOS, a C₂-

symmetric bis-phosphine ligand, has demonstrated exceptional efficacy in a variety of rhodium-

catalyzed asymmetric transformations.

This document provides a detailed overview of the substrate scope of the (R,R)-NORPHOS-Rh
catalyst system, with a primary focus on its application in the asymmetric hydrogenation of

prochiral olefins. Quantitative data on enantiomeric excess (ee%), yields, and reaction

conditions are summarized for easy reference. Furthermore, detailed experimental protocols for

key transformations are provided to facilitate the practical application of this versatile catalyst.

Asymmetric Hydrogenation of N-Acyl-α-
Aminoacrylates
The asymmetric hydrogenation of N-acyl-α-aminoacrylates is a fundamental and widely utilized

method for the synthesis of enantiomerically enriched α-amino acids, which are crucial building
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blocks for peptides, pharmaceuticals, and other biologically active molecules. The rhodium

complex of (R,R)-NORPHOS has proven to be a highly effective catalyst for this

transformation, affording excellent enantioselectivities for a range of substrates.

Substrate Scope and Performance
The (R,R)-NORPHOS-Rh catalyst exhibits a broad substrate scope for the asymmetric

hydrogenation of N-acyl-α-aminoacrylates, consistently delivering high enantiomeric excesses.

The general reaction is depicted below:
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Substrate
(N-Acyl-α-aminoacrylate)

+ H₂
[(R,R)-NORPHOS-Rh(COD)]BF₄

(catalyst)

Product
(Chiral N-Acyl-α-amino acid)

+ H₂ →

[(R,R)-NORPHOS-Rh]⁺
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Catalyst Preparation

Hydrogenation Reaction

Work-up and Analysis

Dissolve [Rh(COD)₂]BF₄ and (R,R)-NORPHOS
in degassed solvent under inert atmosphere.

Stir the solution at room temperature
to form the active catalyst.

Place the substrate in a high-pressure reactor.

Add the catalyst solution to the reactor
via cannula transfer.

Pressurize the reactor with hydrogen gas
to the desired pressure.

Stir the reaction mixture at the specified temperature
for the required duration.

Vent the reactor and concentrate the
reaction mixture in vacuo.

Purify the crude product by chromatography
or recrystallization.

Determine the enantiomeric excess (ee%)
by chiral HPLC or GC.
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Catalyst System

Asymmetric Transformation

Factors Influencing Outcome

Rhodium Precursor
([Rh(COD)₂]BF₄)

Active Catalyst
[(R,R)-NORPHOS-Rh]⁺

(R,R)-NORPHOS
(Chiral Ligand)

Diastereoselective
Coordination

Prochiral Substrate
(e.g., N-Acyl-α-aminoacrylate)

Stereoselective Reaction
(e.g., Hydrogenation)

Enantioenriched Product

High Enantioselectivity

Ligand Chirality and Rigidity Substrate Sterics and Electronics Solvent, Temperature, Pressure
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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